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Compound of Interest

Compound Name: Endosidin 2

Cat. No.: B593817 Get Quote

Application Notes and Protocols for Endosidin 2
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, preparation, and

experimental use of Endosidin 2 (ES2), a selective inhibitor of the exocyst complex subunit

EXO70.

Product Information
Property Value Reference

Synonyms ES2 [1]

Molecular Formula C₁₅H₁₂FIN₂O₃ [1]

Molecular Weight 414.17 Da [1][2]

CAS Number 1839524-44-5 [1]

Mechanism of Action

Selective inhibitor of the

EXO70 subunit of the exocyst

complex, disrupting exocytosis

and endosomal recycling.[3][4]

[5]
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Solubility and Stock Solution Preparation
Endosidin 2 is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) is the most

commonly used solvent for preparing stock solutions.

Solvent Solubility Reference

DMSO
30 mg/mL; 100 mg/mL (with

sonication)
[1][6]

DMF 30 mg/mL [1]

Ethanol 0.25 mg/mL [1]

Protocol for Preparing a 40 mM Stock Solution in DMSO:

This protocol is adapted from a study on exocytosis modulators in Arabidopsis.[2]

Materials:

Endosidin 2 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile tips

Procedure:

Weigh 82.8 mg of Endosidin 2 powder and transfer it to a suitable container.

Add DMSO to a final volume of 5 mL.[2]

Vortex the solution until the Endosidin 2 is completely dissolved. Gentle warming or

sonication may be required to fully dissolve the compound.[6]
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[3][6]

Experimental Protocols
Endosidin 2 has been utilized in a variety of experimental settings, primarily in plant biology to

study membrane trafficking, and also in mammalian and fungal systems.

Plant Biology Applications
A. Arabidopsis thaliana Root Growth Inhibition Assay

This assay is used to determine the dose-dependent effect of Endosidin 2 on plant growth.

Experimental Setup:Arabidopsis thaliana seedlings are grown on vertical agar plates

containing various concentrations of Endosidin 2.[2]

Media Preparation: Prepare half-strength Murashige and Skoog (½ MS) media with 1% (w/v)

sucrose and 0.8% (w/v) agar. After autoclaving and cooling, add the required volume of

Endosidin 2 stock solution and an equivalent volume of DMSO for the mock control plates.

[2]

Working Concentrations: 15 µM to 25 µM have been shown to cause modest root growth

inhibition.[2] Higher concentrations can also be tested.

Incubation: Grow seedlings vertically under continuous light (130 µmol m⁻² s⁻¹) at 23°C.[2]

Data Analysis: Measure the primary root length after a set number of days (e.g., 5 days) and

compare the measurements of treated seedlings to the mock-treated controls.[2]

B. PIN2 Protein Localization in Arabidopsis Root Epidermal Cells

This experiment investigates the effect of Endosidin 2 on the subcellular localization of the

auxin transporter PIN2.
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Plant Material:Arabidopsis thaliana seedlings expressing a fluorescently tagged PIN2 protein

(e.g., PIN2-GFP).

Treatment: Treat 6-day-old seedlings with 40 µM Endosidin 2 in liquid ½ MS media for 2

hours. Use a 0.5% DMSO solution as a mock control.[7][8]

Imaging: Mount the seedlings on a microscope slide and visualize the localization of the

fluorescently tagged PIN2 protein using a confocal microscope.

Expected Outcome: Endosidin 2 treatment is expected to reduce the fluorescence intensity

of PIN2 at the plasma membrane and cause its accumulation in intracellular compartments,

such as late endosomes/pre-vacuolar compartments.[3][4][6]

C. Polarized Growth Inhibition in Physcomitrium patens

This protocol assesses the impact of Endosidin 2 on the polarized growth of the moss

Physcomitrium patens.

Experimental System:P. patens protonemal cells.

Treatment: Expose the moss to increasing concentrations of Endosidin 2. The reported

IC50 for growth inhibition is between 8.8 and 12.3 µM.[9][10] At 50 µM, tip-growing cells have

been observed to rupture.[9][10]

Data Analysis: Quantify the effect on polarized growth by measuring parameters such as the

area and solidity of the moss protonemata.[10]

Mammalian Cell Applications
A. Neurite Outgrowth Assay in PC12 Cells

This assay can be used to study the effect of Endosidin 2 on neuronal differentiation,

particularly in the context of LRRK2 pathology.

Cell Line: PC12 cells, which are a rat pheochromocytoma cell line that can be induced to

differentiate into neuron-like cells.
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Treatment: Treat PC12 cells with Endosidin 2 at concentrations of 2.5 µM or 5 µM in the

presence of Nerve Growth Factor (NGF) to induce differentiation.[11]

Incubation: Incubate the cells for a period sufficient to observe neurite outgrowth (e.g., 7

days).[11]

Analysis: Fix and stain the cells to visualize neurites. The effect of Endosidin 2 on neurite

extension can be quantified by measuring the length and number of neurites per cell.[11]

Signaling Pathways and Workflows
Endosidin 2 Mechanism of Action

Endosidin 2 targets the EXO70 subunit of the exocyst complex, which is a key player in the

tethering of secretory vesicles to the plasma membrane during exocytosis. By inhibiting

EXO70, Endosidin 2 disrupts this process.
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Caption: Mechanism of Endosidin 2 action.

Experimental Workflow for Protein Localization Studies
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The following diagram illustrates a typical workflow for investigating the effect of Endosidin 2
on protein localization in plant cells.
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Caption: Workflow for protein localization experiments.
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Experiment
Type

Organism/C
ell Line

Endosidin 2
Concentrati
on

Incubation
Time

Observed
Effect

Reference

Root Growth

Assay

Arabidopsis

thaliana
15-25 µM 5 days

Modest

inhibition of

root growth

[2]

PIN2

Localization

Arabidopsis

thaliana
40 µM 2 hours

Reduced

PIN2 at

plasma

membrane,

accumulation

in

endosomes

[3][6][7][8]

PIN2,3,4

Aggregation

Arabidopsis

thaliana
50 µM 1.5-3 hours

Formation of

abnormal

cytoplasmic

aggregates

[3][6]

Polarized

Growth

Physcomitriu

m patens

8.8-12.3 µM

(IC50)
3 days

Inhibition of

polarized

growth

[9][10]

Cell Rupture
Physcomitriu

m patens
50 µM N/A

Rupture of

tip-growing

cells

[9]

Neurite

Outgrowth
PC12 cells 2.5-5 µM 7 days

Rescue of

LRRK2-

induced

inhibition of

neurite

outgrowth

[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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